Cas no 1391933-92-8 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid
• CAS No: 1391933-92-8
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5603599
• PubChem ID: 165644976
• Update Time: 2025-10-11

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1903773
• 1391933-92-8
• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2-oxopropanoic acid
• 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(17)13-6-4-5-8(13)7-9(14)10(15)16/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key： ZQGGZPADBBVTIJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.9Ų

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid

Recent Advances in the Application of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid (CAS: 1391933-92-8) in Chemical Biology and Pharmaceutical Research

The compound 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid (CAS: 1391933-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key applications of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid is its role as a building block in the synthesis of peptidomimetics. Researchers have utilized this compound to design novel inhibitors targeting enzymes such as HIV-1 protease and SARS-CoV-2 main protease. The Boc-protected pyrrolidine moiety provides steric hindrance and conformational rigidity, which are critical for enhancing binding affinity and selectivity. Recent structural-activity relationship (SAR) studies have demonstrated that modifications at the 2-oxopropanoic acid moiety can significantly influence the inhibitory potency of the resulting compounds.

In addition to its applications in protease inhibition, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid has been explored as a precursor for the synthesis of chiral ligands in asymmetric catalysis. The presence of the pyrrolidine ring, which is a common motif in many natural products and pharmaceuticals, makes this compound an attractive candidate for the development of enantioselective catalysts. Recent work has shown that derivatives of this compound can effectively catalyze asymmetric aldol reactions and Michael additions, yielding products with high enantiomeric excess.

Another emerging area of research involves the use of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid in the development of prodrugs. The Boc group can be selectively cleaved under mild acidic conditions, making it a suitable protecting group for prodrug strategies aimed at improving the pharmacokinetic properties of therapeutic agents. Recent preclinical studies have demonstrated that prodrugs derived from this compound exhibit enhanced bioavailability and reduced toxicity compared to their parent drugs.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid. Recent advances in flow chemistry and continuous manufacturing have shown potential in addressing these issues, enabling more efficient and cost-effective production of this valuable intermediate. Furthermore, computational modeling and machine learning approaches are being employed to predict the optimal reaction conditions and to identify novel derivatives with improved biological activity.

In conclusion, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-oxopropanoic acid (CAS: 1391933-92-8) represents a highly versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to asymmetric catalysis, and ongoing research continues to uncover new opportunities for its use. Future studies will likely focus on optimizing its synthetic routes, expanding its utility in prodrug design, and exploring its potential in other therapeutic areas.